Cas no 1779686-17-7 (3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one)

3-Isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is a spirocyclic compound featuring a unique oxa-diaza structure, which imparts stability and versatility in synthetic applications. Its rigid spiro[4.5]decane framework enhances conformational control, making it valuable for medicinal chemistry and ligand design. The isopropyl substituent contributes to steric modulation, influencing binding affinity in molecular interactions. This heterocycle serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting compounds and enzyme inhibitors. Its balanced lipophilicity and structural rigidity offer advantages in optimizing pharmacokinetic properties. The compound’s synthetic accessibility further supports its utility in exploratory research and drug discovery.
3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one structure
1779686-17-7 structure
Product Name:3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
CAS No:1779686-17-7
MF:C10H18N2O2
MW:198.262122631073
CID:5718673
PubChem ID:84115604
Update Time:2025-10-29

3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

    • AKOS023886376
    • EN300-1154690
    • F2147-2607
    • 1779686-17-7
    • 3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
    • 3-(PROPAN-2-YL)-1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE
    • Inchi: 1S/C10H18N2O2/c1-8(2)12-7-10(14-9(12)13)4-3-5-11-6-10/h8,11H,3-7H2,1-2H3
    • InChI Key: XUZHHCMGOJLNQG-UHFFFAOYSA-N
    • SMILES: O1C(N(C(C)C)CC21CNCCC2)=O

Computed Properties

  • Exact Mass: 198.136827821g/mol
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.6Ų

3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I232681-100mg
3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
1779686-17-7
100mg
$ 210.00 2022-06-04
TRC
I232681-500mg
3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
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500mg
$ 750.00 2022-06-04
TRC
I232681-1g
3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
1779686-17-7
1g
$ 1135.00 2022-06-04
Enamine
EN300-1154690-0.05g
3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
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$851.0 2023-07-10
Enamine
EN300-1154690-0.1g
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$892.0 2023-07-10
Enamine
EN300-1154690-0.25g
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$933.0 2023-07-10
Enamine
EN300-1154690-0.5g
3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
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$974.0 2023-07-10
Enamine
EN300-1154690-1.0g
3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
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$1014.0 2023-07-10
Enamine
EN300-1154690-2.5g
3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
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$1988.0 2023-07-10
Enamine
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